N-[2-oxo-2-(propan-2-ylamino)ethyl]-4-phenoxybutanamide
Catalog No.
S7769672
CAS No.
M.F
C15H22N2O3
M. Wt
278.35 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![N-[2-oxo-2-(propan-2-ylamino)ethyl]-4-phenoxybutan...](/img/structure-2d/800/S7769672.png)
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Product Name
N-[2-oxo-2-(propan-2-ylamino)ethyl]-4-phenoxybutanamide
IUPAC Name
N-[2-oxo-2-(propan-2-ylamino)ethyl]-4-phenoxybutanamide
Molecular Formula
C15H22N2O3
Molecular Weight
278.35 g/mol
InChI
InChI=1S/C15H22N2O3/c1-12(2)17-15(19)11-16-14(18)9-6-10-20-13-7-4-3-5-8-13/h3-5,7-8,12H,6,9-11H2,1-2H3,(H,16,18)(H,17,19)
InChI Key
FUCSYUDZWBAVMP-UHFFFAOYSA-N
SMILES
CC(C)NC(=O)CNC(=O)CCCOC1=CC=CC=C1
Canonical SMILES
CC(C)NC(=O)CNC(=O)CCCOC1=CC=CC=C1
XLogP3
1.6
Hydrogen Bond Acceptor Count
3
Hydrogen Bond Donor Count
2
Exact Mass
278.16304257 g/mol
Monoisotopic Mass
278.16304257 g/mol
Heavy Atom Count
20
Dates
Last modified: 01-05-2024
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